Cas no 2034897-02-2 (2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine)

2-Chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine is a specialized heterocyclic compound featuring a thienopyridine core functionalized with a chloro substituent and a (E)-2-phenylethenesulfonyl group. This structure offers unique reactivity, making it valuable in synthetic organic chemistry and pharmaceutical research. The sulfonylvinylphenyl moiety enhances electrophilic character, facilitating selective modifications, while the chloro group provides a handle for further derivatization. Its rigid fused-ring system contributes to stability, and the conjugated system may impart desirable electronic properties. This compound is particularly useful as an intermediate in the development of biologically active molecules, where its structural features can influence binding affinity and metabolic stability.

2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine structure

2034897-02-2 structure

Product name:2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine

CAS No:2034897-02-2

MF:C₁₅H₁₄ClNO₂S₂

MW:339.8601603508

CID:5337120

2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

- (E)-2-chloro-5-(styrylsulfonyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
- 2-chloro-5-[(E)-2-phenylethenyl]sulfonyl-6,7-dihydro-4H-thieno[3,2-c]pyridine
- 2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine
- Inchi： 1S/C15H14ClNO2S2/c16-15-10-13-11-17(8-6-14(13)20-15)21(18,19)9-7-12-4-2-1-3-5-12/h1-5,7,9-10H,6,8,11H2/b9-7+
- InChI Key： RCJXFZUCTLYEQC-VQHVLOKHSA-N
- SMILES： ClC1=CC2=C(CCN(C2)S(/C=C/C2C=CC=CC=2)(=O)=O)S1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 482
XLogP3: 3.7
Topological Polar Surface Area: 74

2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
Life Chemicals	F6553-7223-2μmol	2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine	2034897-02-2	2μmol	$57.0	2023-09-08
Life Chemicals	F6553-7223-5mg	2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine	2034897-02-2	5mg	$69.0	2023-09-08
Life Chemicals	F6553-7223-10μmol	2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine	2034897-02-2	10μmol	$69.0	2023-09-08
Life Chemicals	F6553-7223-30mg	2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine	2034897-02-2	30mg	$119.0	2023-09-08
Life Chemicals	F6553-7223-75mg	2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine	2034897-02-2	75mg	$208.0	2023-09-08
Life Chemicals	F6553-7223-20μmol	2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine	2034897-02-2	20μmol	$79.0	2023-09-08
Life Chemicals	F6553-7223-1mg	2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine	2034897-02-2	1mg	$54.0	2023-09-08
Life Chemicals	F6553-7223-10mg	2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine	2034897-02-2	10mg	$79.0	2023-09-08
Life Chemicals	F6553-7223-3mg	2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine	2034897-02-2	3mg	$63.0	2023-09-08
Life Chemicals	F6553-7223-50mg	2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine	2034897-02-2	50mg	$160.0	2023-09-08

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Additional information on 2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine

Recent Advances in the Study of 2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS: 2034897-02-2)

The compound 2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS: 2034897-02-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a potent inhibitor of specific protein kinases involved in inflammatory and oncogenic pathways. The sulfonyl group attached to the thienopyridine core is believed to enhance its binding affinity to target proteins, while the chloro substituent contributes to its metabolic stability. Preliminary in vitro assays have demonstrated promising activity against a range of cancer cell lines, with IC50 values in the low micromolar range.

One of the most significant breakthroughs in the study of this compound is its potential application in targeted cancer therapy. Researchers have identified its ability to selectively inhibit the proliferation of tumor cells while showing minimal cytotoxicity towards normal cells. This selectivity is attributed to its interaction with a specific ATP-binding pocket in certain kinase domains, a finding supported by molecular docking simulations and X-ray crystallography data.

In addition to its anticancer properties, recent investigations have explored the compound's potential as an anti-inflammatory agent. Studies using animal models of chronic inflammation have shown that administration of this compound leads to a significant reduction in pro-inflammatory cytokine levels. The mechanism appears to involve modulation of NF-κB signaling pathways, though further research is needed to fully elucidate this effect.

The synthesis of 2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine has also seen recent improvements. New catalytic methods have been developed that increase yield and purity while reducing the number of synthetic steps. These advancements are particularly important for scaling up production for potential clinical trials.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural optimization and formulation development. Current research efforts are focused on creating analogs with improved pharmacokinetic properties while maintaining the compound's biological activity.

In conclusion, 2-chloro-5-[(E)-2-phenylethenesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine represents an exciting area of research in medicinal chemistry. Its dual potential as both an anticancer and anti-inflammatory agent, combined with recent synthetic advances, positions it as a promising candidate for further drug development. Future studies should focus on preclinical evaluation and mechanism of action studies to fully realize its therapeutic potential.